Cas no 2229349-62-4 (O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229349-62-4
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 6593299
• PubChem ID: 165859396
• Update Time: 2025-05-20

O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine
• EN300-1814890
• O-{[1-(2,3,4,5-tetrafluorophenyl)cyclopropyl]methyl}hydroxylamine
• 2229349-62-4

• Inchi： 1S/C10H9F4NO/c11-6-3-5(7(12)9(14)8(6)13)10(1-2-10)4-16-15/h3H,1-2,4,15H2
• InChI Key： ICRGVWJWULQZNH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1(CON)CC1)F)F)F

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229349-62-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229349-62-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tetrafluorophenyl and cyclopropylmethyl moieties, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its hydroxylamine functional group further enhances its reactivity, making it a valuable intermediate in the development of advanced chemical entities.

The molecular structure of O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine combines a fluorinated aromatic ring with a cyclopropane scaffold, a combination that is increasingly sought after in medicinal chemistry. Fluorination is a key strategy in drug design, as it often improves metabolic stability and bioavailability. Meanwhile, the cyclopropyl group is known for its ability to modulate conformational flexibility, which can be critical for target binding. These features make this compound a promising candidate for further investigation in the context of drug discovery and material science.

Recent trends in scientific literature highlight a growing interest in fluorinated compounds, particularly those with heterocyclic frameworks. Researchers are actively exploring how such molecules interact with biological systems, including enzymes and receptors. The O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine structure aligns with this trend, offering a platform for studying structure-activity relationships (SAR) in fluorinated analogs. Its potential applications span areas like agrochemicals, pharmaceutical intermediates, and even advanced materials for electronics.

From a synthetic chemistry perspective, the preparation of O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine involves multi-step organic transformations, often requiring careful optimization of reaction conditions. The presence of both electron-withdrawing fluorine atoms and the strained cyclopropane ring introduces challenges in terms of regioselectivity and stability. However, advancements in catalysis and green chemistry have enabled more efficient routes to such complex molecules, reducing waste and improving yields.

In the context of user-searched topics, questions like "What are the applications of fluorinated hydroxylamines?" or "How does cyclopropane enhance drug-like properties?" are frequently encountered. This compound serves as a tangible example to address these inquiries. Its tetrafluorophenyl component, for instance, is often discussed in forums focusing on bioisosteres—groups that mimic the properties of other functional groups while offering improved characteristics. Similarly, the hydroxylamine moiety is a hot topic due to its role in nitrogen-containing heterocycles, which are pivotal in many FDA-approved drugs.

Another area of interest is the stability and storage of such specialized chemicals. While O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine is not classified under hazardous categories, proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity. This aligns with broader industry shifts toward sustainable chemical management and safe laboratory practices, topics that resonate with both academic and industrial researchers.

Looking ahead, the versatility of O-{1-(2,3,4,5-tetrafluorophenyl)cyclopropylmethyl}hydroxylamine positions it as a compound with untapped potential. Whether in the development of new therapeutic agents or as a building block for functional materials, its unique architecture offers myriad possibilities. As research continues to uncover the full scope of its utility, this molecule is poised to remain a focal point in cutting-edge chemistry discussions.